2,5-Diamino-3,4-dihydroxyhexanedioic acid

• CAS No.: 848420-46-2
• Molecular Formula: C6H12N2O6
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 2,5-diamino-3,4-dihydroxyhexanedioic acid
• InChI: InChI=1S/C6H12N2O6/c7-1(5(11)12)3(9)4(10)2(8)6(13)14/h1-4,9-10H,7-8H2,(H,11,12)(H,13,14)
• InChI Key: AHAIAWWITBGKOF-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(=O)O)N)O)(C(C(=O)O)N)O

Description

2,5-Diamino-3,4-dihydroxyhexanedioic acid is a chemical compound with the molecular formula C6H12N2O6 and a molecular weight of 208.17 g/mol . It is characterized by the presence of two amino groups and two hydroxyl groups attached to a hexanedioic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-diamino-3,4-dihydroxyhexanedioic acid typically involves multi-step organic reactions. One common method includes the protection of functional groups, selective oxidation, and subsequent deprotection steps . The reaction conditions often require controlled temperatures, specific pH levels, and the use of catalysts to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity . The use of automated systems and advanced purification techniques, such as chromatography, are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

2,5-Diamino-3,4-dihydroxyhexanedioic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form corresponding ketones or aldehydes.

Reduction: The amino groups can be reduced to form primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or hydroxyl groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like alkyl halides . The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl groups may yield diketones, while reduction of the amino groups may produce diamines .

Scientific Research Applications

2,5-Diamino-3,4-dihydroxyhexanedioic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,5-diamino-3,4-dihydroxyhexanedioic acid involves its interaction with molecular targets such as enzymes and receptors . The compound can act as a substrate or inhibitor, modulating biochemical pathways and cellular processes . The specific pathways involved depend on the context of its application, whether in biological systems or industrial processes .

Comparison with Similar Compounds

Similar Compounds

• 2,5-Diamino-3,4-dihydroxyadipic acid
• 2,5-Diamino-3,4-dihydroxyglutaric acid
• 2,5-Diamino-3,4-dihydroxysebacic acid

Uniqueness

2,5-Diamino-3,4-dihydroxyhexanedioic acid is unique due to its specific arrangement of amino and hydroxyl groups on the hexanedioic acid backbone . This unique structure imparts distinct chemical properties and reactivity, making it valuable for specialized applications in research and industry .